N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C16H15FN2O3S/c1-11-3-6-15(22-2)16(7-11)23(20,21)19-10-13-8-12(9-18)4-5-14(13)17/h3-8,19H,10H2,1-2H3
• InChI Key: SJGNEXXVUKLTQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=C(C=CC(=C2)C#N)F
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide, also known as CFMS, is a small molecule inhibitor that has been developed for the treatment of various diseases. It has been found to be effective in blocking the activity of a specific enzyme, which plays a key role in the progression of certain diseases.

Mechanism of Action

N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide works by inhibiting the activity of a specific enzyme called fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down endocannabinoids, which are signaling molecules that play a key role in various physiological processes. Inhibition of FAAH results in an increase in the levels of endocannabinoids, which leads to a variety of physiological effects.
Biochemical and Physiological Effects:
N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to increase the levels of endocannabinoids, which can lead to analgesic, anti-inflammatory, and anxiolytic effects. N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide has also been found to reduce the levels of pro-inflammatory cytokines, which can help to reduce inflammation. In addition, N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide has been found to have cardioprotective effects by reducing the damage caused by ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to synthesize and study. It has also been extensively studied for its potential therapeutic applications in various diseases. However, there are some limitations to using N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. In addition, it can be difficult to deliver N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide to specific tissues or organs in vivo.

Future Directions

There are several future directions for N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide research. One potential area of research is the development of more potent and selective inhibitors of FAAH. Another area of research is the study of the long-term effects of N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide on various physiological processes. In addition, there is a need for further studies to determine the optimal dosage and delivery methods for N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide in vivo. Finally, the potential use of N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide in combination with other drugs for the treatment of various diseases should be explored.

Synthesis Methods

The synthesis of N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide involves a series of chemical reactions that are carried out in a laboratory setting. The process starts with the reaction of 5-cyano-2-fluorobenzyl chloride with 2-methoxy-5-methylbenzenesulfonamide in the presence of a base. This reaction results in the formation of an intermediate compound, which is then further reacted with a reducing agent to produce N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide.

Scientific Research Applications

N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases. It has been found to inhibit the activity of a specific enzyme, which is overexpressed in many types of cancer cells. N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In addition, N-[(5-cyano-2-fluorophenyl)methyl]-2-methoxy-5-methylbenzenesulfonamide has been found to have cardioprotective effects by reducing the damage caused by ischemia-reperfusion injury.